BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical properties of 4'-(4-
Bromophenyl)-2,2':6',2"-terpyridine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(4-bromophenyl)-2,6-dipyridin-2-
Compound Name:
ylpyridine

Cat. No.: B1337420

An In-depth Technical Guide to the Physical Properties of 4'-(4-Bromophenyl)-2,2".6',2"-
terpyridine

This technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of 4'-(4-Bromophenyl)-2,2':6',2"-terpyridine. It is intended for
researchers, scientists, and professionals in the fields of chemistry, materials science, and drug
development who are interested in the characteristics and synthesis of this compound.

Chemical and Physical Properties

4'-(4-Bromophenyl)-2,2".6',2"-terpyridine is a solid, crystalline compound that typically appears
as a white to light yellow powder.[1][2][3] It is a key building block in supramolecular chemistry
and for the synthesis of metal complexes used in various applications, including
photosensitizers and rigid-rod type molecular architectures.[4][5] The compound is noted to be
air-sensitive and should be stored in a cool, dark place under an inert atmosphere.[2][6] While
it has poor solubility in many common organic solvents, its solubility is highest in dimethyl
sulfoxide (DMSO).[5]

Table 1: General and Physical Properties
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Property Value Source

CAS Number 89972-76-9 [11[2]1[7]

Molecular Formula C21H14BrNs [11[7]

Molecular Weight 388.27 g/mol [2][3][8]

Appearance White to light yellow 213
powder/crystal

Melting Point 162 °C [1][2][3]
143-145 °C [8]

Boiling Point (Predicted)

512.7+£45.0 °C

[1]

Density (Predicted)

1.381 + 0.06 g/cm?3

[1]

| Purity | 297.0% (HPLC) |[2][3] |

Spectroscopic Data

Spectroscopic analysis is crucial for the structural elucidation and characterization of 4'-(4-

Bromophenyl)-2,2".6',2"-terpyridine.

Table 2: Spectroscopic Data

Technique

1H NMR (CDCls)

Data Highlights

3 (ppm): 8.74 (s, 2H), 8.73 (d, 2H), 8.68 (d,
1H), 7.87 (t, 2H), 7.82 (m, 2H), 7.34 (t, 2H),
7.31 (m, 2H).[4]

13C NMR (CDCls)

3 (ppm): 156.01, 155.98, 149.2, 149.1, 138.7,
136.9, 132.7, 127.2, 123.9, 122.8, 121.3, 118.6.

[9]

UV-Vis

Spectra available in spectral databases.[7]

| FTIR (KBr Wafer) | Spectra available in spectral databases.[7] |
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Crystal Structure

While the crystal structure of the title compound itself is not detailed in the provided results, the
structure of a closely related derivative, 4'-{4-[(2,2,5,5-tetramethyl-N-oxyl-3-pyrrolin-3-
yhethynyl]phenyl}-2,2".6',2"-terpyridine, reveals key conformational features of the terpyridine
core.[10] The terpyridine group adopts an all-transoid conformation and is largely planar.[10]
The dihedral angles between the central pyridine ring and the two outer pyridine rings are
minimal, measured at 3.87 (5)° and 1.98 (5)°.[10] This planarity is a significant feature for its
application in forming structured metal complexes.

Experimental Protocols
High-Yield Synthesis via Two-Step Aldol Condensation

An improved, high-yield synthesis of 4'-(4-Bromophenyl)-2,2".6',2"-terpyridine has been
developed to overcome the low yields of earlier one-pot methods.[4][5] This two-step
procedure, based on the Krohnke condensation, can increase the total yield from around 20%
to over 60%.[4][5]

Step 1: Synthesis of the Intermediate Azachalcone (2-[3-(4-bromophenyl)-1-oxoprop-2-
enyl]pyridine)

o Reactants: 2-acetylpyridine and 4-bromobenzaldehyde.[4][5]

e Procedure: The synthesis involves an aldol condensation reaction between 2-acetylpyridine
and 4-bromobenzaldehyde.[4] This intermediate, an azachalcone, is isolated before
proceeding to the next step.[4][11]

Step 2: Ring Closure to Form the Terpyridine

o Reactants: The isolated azachalcone from Step 1 and N-[2-0x0-2-(2-pyridyl)ethyl]pyridinium
iodide.[4][5]

» Reagents: Ammonium acetate serves as both a base and a ring closure agent.[4][12]

e Procedure: The intermediate azachalcone is reacted with N-[2-0x0-2-(2-
pyridyl)ethyl]pyridinium iodide in the presence of ammonium acetate.[4][11] This reaction
sequence avoids the formation of polycondensation by-products that are common in one-
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step syntheses.[4] The final product can be purified by recrystallization, making this method
suitable for large-scale preparations (up to 100 g batches).[5]

Starting Materials

Reaction Sequence
Step 1
"|  Intermediate Azachalcone

Step 2

4

u/\v

4'-(4-Bromophenyl)-2,2":6',2"-terpyridine

N-[2-ox0-2-(2-pyridyl)ethyl]pyridinium iodide

Click to download full resolution via product page

Caption: High-yield two-step synthesis workflow.

Conclusion

4'-(4-Bromophenyl)-2,2".6',2"-terpyridine is a well-characterized compound with defined
physical and spectroscopic properties. Its synthesis has been optimized to allow for high-yield,
large-scale production, facilitating its use in advanced materials and coordination chemistry
research. The data and protocols summarized in this guide provide a solid foundation for
scientists and researchers working with this versatile terpyridine derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB1715972_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB1715972_EN.htm
https://labproinc.com/products/4-4-bromophenyl-2262-terpyridine-5g-b3218-5g
https://www.fishersci.com/shop/products/4-4-bromophenyl-2-2-6-2-terpyridine-tci-america-2/B32181G
https://www.fishersci.com/shop/products/4-4-bromophenyl-2-2-6-2-terpyridine-tci-america-2/B32181G
https://scispace.com/pdf/high-yield-preparation-of-4-4-bromophenyl-2-2-6-2-45cxj7sxdz.pdf
http://www.znaturforsch.com/ab/v58b/s58b0443.pdf
https://www.tcichemicals.com/IN/en/p/B3218
https://www.tcichemicals.com/IN/en/p/B3218
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-bromophenyl_-2_6-dipyridin-2-ylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-bromophenyl_-2_6-dipyridin-2-ylpyridine
https://www.ottokemi.com/research-essentials-chemicals/44bromophenyl2262terpyridine99-b-6915.aspx
https://www.ottokemi.com/research-essentials-chemicals/44bromophenyl2262terpyridine99-b-6915.aspx
https://www.ottokemi.com/research-essentials-chemicals/44bromophenyl2262terpyridine99-b-6915.aspx
https://www.rsc.org/suppdata/dt/c3/c3dt52013g/c3dt52013g.pdf
https://journals.iucr.org/paper?lh5769
https://www.researchgate.net/publication/266588176_Large_Scale_Synthesis_of_4'-4-Bromophenyl-22'6'2-terpyridine_and_Nature_of_the_Mysterious_Green_By-product
https://www.isca.me/rjcs/Archives/v4/i10/15.ISCA-RJCS-2014-163.pdf
https://www.benchchem.com/product/b1337420#physical-properties-of-4-4-bromophenyl-2-2-6-2-terpyridine
https://www.benchchem.com/product/b1337420#physical-properties-of-4-4-bromophenyl-2-2-6-2-terpyridine
https://www.benchchem.com/product/b1337420#physical-properties-of-4-4-bromophenyl-2-2-6-2-terpyridine
https://www.benchchem.com/product/b1337420#physical-properties-of-4-4-bromophenyl-2-2-6-2-terpyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1337420?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1337420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

